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Compound of Interest

Compound Name: Tryptamine hydrochloride

Cat. No.: B167248 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical appearance and

stability of tryptamine hydrochloride powder. The information is compiled from various

technical and safety data sheets to assist researchers and drug development professionals in

its proper handling, storage, and analysis.

Physical and Chemical Properties
Tryptamine hydrochloride is an indole alkaloid derivative of the amino acid tryptophan.[1] It

presents as a solid in various forms and colors.[1][2]

Table 1: Physical and Chemical Properties of Tryptamine Hydrochloride
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Property Value References

Appearance

Crystals, powder, or crystalline

powder. Color can range from

white, off-white, beige, light-

yellow, to pale cream or pale

orange.

[1][2][3][4][5]

Molecular Formula C₁₀H₁₂N₂ · HCl [2][4][6]

Molecular Weight 196.68 g/mol [6][7]

Melting Point 250 - 257 °C [2][3][4][6]

Solubility

Very soluble in water, ethanol,

and acetone. Also soluble in

DMSO and methanol.

[3][5][8][9]

Autoignition Temp. 490 °C / 914 °F [4]

Stability and Storage
Tryptamine hydrochloride is generally considered a stable compound, but it is sensitive to

certain environmental conditions.[4][10] Proper storage is crucial to maintain its integrity and

prevent degradation.

Key Stability Factors:

Light Sensitivity: The compound is known to be light-sensitive, and exposure to light,

particularly UV radiation, can induce photodegradation.[4][5][11][12]

Oxidation: Tryptamine is susceptible to oxidation, which is a primary degradation pathway.

[11] This process can be accelerated by the presence of oxidizing agents, dissolved oxygen,

elevated temperatures, or alkaline pH.[10][11] A color change in the powder or its solutions

(e.g., yellowing or browning) often indicates oxidative degradation.[11]

pH: In aqueous solutions, tryptamine exhibits greater stability in acidic conditions (pH < 7).

[11] Degradation increases in neutral to alkaline conditions.[11]
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Temperature: Elevated temperatures accelerate the rate of degradation.[11]

Recommended Storage Conditions: To ensure long-term stability, tryptamine hydrochloride
powder should be stored in a cool, dry, and well-ventilated area.[4][10] The container should be

kept tightly sealed and protected from light.[4][10][13] For solutions, short-term storage at 4°C

is recommended, while for longer-term storage, solutions should be kept at -20°C or -80°C.[1]

[8]

Table 2: Recommended Storage Conditions Summary

Form Condition Recommendation References

Solid Powder Temperature
Cool, well-ventilated

area
[4][10]

Atmosphere Dry [4][10]

Light Protected from light [4][5]

Container
Tightly sealed original

container
[10][13]

In Solvent Short-Term 4°C [1]

Long-Term
-20°C (1 month) to

-80°C (6 months)
[1]

Experimental Protocols for Stability Assessment
To understand the degradation pathways and validate the stability of tryptamine
hydrochloride, forced degradation studies and a stability-indicating HPLC method are

essential.

This protocol provides a general framework for the quantitative analysis of tryptamine to assess

its stability.[11]

1. Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).[11]
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Mobile Phase: A gradient elution using a mixture of methanol, acetonitrile, and an aqueous

buffer (e.g., ammonium acetate solution).[11]

Flow Rate: 1.0 mL/min.[11]

Detection: UV detector at 220 nm and 280 nm.[11]

Column Temperature: 25°C.[11]

2. Standard and Sample Preparation:

Stock Solution: Prepare a stock solution of tryptamine hydrochloride in a suitable solvent

like methanol or water at a concentration of approximately 1 mg/mL.[11]

Working Standard Solutions: Create a series of dilutions from the stock solution to generate

a calibration curve (e.g., 1-100 µg/mL).[11]

Sample Solution: Prepare the tryptamine aqueous solution at the desired concentration in

the buffer of interest for the stability test.[11]

3. Analysis:

Inject the standard solutions to establish a calibration curve.[11]

Inject the sample solutions at various time points (e.g., 0, 24, 48 hours) under the specified

storage conditions.[11][14]

Quantify the tryptamine concentration using the calibration curve. A decrease in the main

tryptamine peak accompanied by the appearance of new peaks indicates degradation.[11]

Forced degradation studies are performed to identify potential degradation products and

pathways.[11]

Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl and incubate at

60°C for a specified period (e.g., 2, 4, 8 hours). Neutralize with 0.1 M NaOH before analysis.

[11]
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Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH and incubate at

60°C for a specified period. Neutralize with 0.1 M HCl before analysis.[11]

Oxidative Degradation: Mix the stock solution with an equal volume of 3% hydrogen peroxide

and keep it at room temperature for a specified period, protected from light.[11]

Thermal Degradation: Keep the stock solution in a temperature-controlled oven at a high

temperature (e.g., 80°C) for a specified period.[11]

Photodegradation: Expose the stock solution in a transparent container to a light source that

provides both UV and visible light.[11]

Visualized Stability Pathway
The following diagram illustrates the key factors that can influence the stability of tryptamine
hydrochloride, leading to its degradation.

Factors Affecting Tryptamine Hydrochloride Stability
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Caption: Factors influencing the stability of Tryptamine HCl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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